Cas no 2092491-64-8 (N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine)

• Product Name: N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine
• CAS No: 2092491-64-8
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• CID: 5048491
• Update Time: 2025-05-20

N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine
• N-methyl-1-[1-(trifluoromethyl)cyclohexyl]methanamine
• N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine

• Inchi： 1S/C9H16F3N/c1-13-7-8(9(10,11)12)5-3-2-4-6-8/h13H,2-7H2,1H3
• InChI Key： ZKIDXWRVNUCHBR-UHFFFAOYSA-N
• SMILES： FC(C1(CNC)CCCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 3.1
• Topological Polar Surface Area: 12

Additional information on N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine

N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine: A Comprehensive Overview

N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine, also known by its CAS number 2092491-64-8, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a cyclohexane ring substituted with a trifluoromethyl group and a methanamine moiety, which contributes to its versatile chemical properties.

The synthesis of N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. Researchers have explored the use of transition metal catalysts, such as palladium and nickel complexes, to facilitate key transformations in the synthesis pathway. These developments highlight the growing emphasis on sustainable chemistry practices in modern research.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The trifluoromethyl group is known to enhance the pharmacokinetic properties of molecules, such as increasing lipophilicity and improving metabolic stability. Studies have shown that derivatives of N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine exhibit activity against various biological targets, including enzymes involved in neurological disorders and cancer. For instance, recent research has demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are critical regulators of gene expression.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to interact with plant hormones and influence growth patterns makes it a valuable tool in crop protection and enhancement. Field trials have shown that formulations containing N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine can improve stress tolerance in crops under adverse environmental conditions, such as drought or high salinity.

The unique structure of this compound also lends itself to applications in materials science. Its cyclohexane ring provides rigidity, while the trifluoromethyl group introduces electron-withdrawing effects, making it suitable for use in advanced polymers and coatings. Recent studies have explored its role as a monomer in the synthesis of high-performance polymers with improved thermal stability and mechanical properties.

From a safety standpoint, thorough toxicological evaluations have been conducted to assess the potential risks associated with handling this compound. Results indicate that it exhibits low acute toxicity when administered via various routes, though prolonged exposure should be avoided due to potential long-term effects. Regulatory agencies have established guidelines for safe handling and storage to minimize occupational hazards.

In conclusion, N-Methyl-1-(1-(trifluoromethyl)cyclohexyl)methanamine is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with advancements in synthesis and application techniques, position it as a valuable asset for future innovations. As research continues to uncover new uses and optimize its production processes, this compound is poised to play an increasingly important role in both academic and industrial settings.